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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B7761246 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of cyclohexanone, a crucial organic

compound with significant applications in various industrial and research settings. This

document covers its fundamental properties, synthesis methodologies, key chemical reactions,

and safety protocols, with a focus on providing actionable information for professionals in the

scientific community.

Core Properties of Cyclohexanone
Cyclohexanone, a cyclic ketone, is a colorless to pale yellow oily liquid with a characteristic

peppermint or acetone-like odor.[1] It is a versatile solvent and a key intermediate in the

chemical industry, most notably in the production of nylon.[1]

Physicochemical Data
The fundamental quantitative properties of cyclohexanone are summarized in the table below

for easy reference.
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Property Value

CAS Number 108-94-1

Molecular Weight 98.14 g/mol [2]

Chemical Formula C₆H₁₀O[3]

Density 0.9478 g/mL

Melting Point -47 °C (-53 °F; 226 K)[3]

Boiling Point 155.65 °C (312.17 °F; 428.80 K)[3]

Flash Point 44 °C (111 °F; 317 K)[3]

Autoignition Temperature 420 °C (788 °F; 693 K)[3]

Solubility in Water 8.6 g/100 mL (20 °C)[3]

Vapor Pressure 5 mmHg (20 °C)[3]

Industrial Synthesis of Cyclohexanone
The primary industrial production of cyclohexanone is achieved through the catalytic oxidation

of cyclohexane.[3][4] This process is a cornerstone of the nylon manufacturing industry.
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Industrial production workflow of cyclohexanone from cyclohexane.
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An alternative industrial synthesis route involves the partial hydrogenation of phenol.[3][4] This

method is also highly efficient and contributes to the global production of cyclohexanone.[4]

Laboratory-Scale Synthesis Protocol: Oxidation of
Cyclohexanol
For research and developmental purposes, cyclohexanone can be synthesized in the

laboratory via the oxidation of cyclohexanol. The following protocol details a common

procedure using sodium hypochlorite as the oxidizing agent.

Objective: To synthesize cyclohexanone from cyclohexanol through an oxidation reaction.

Materials:

Cyclohexanol

Sodium hypochlorite solution (commercial bleach)

Acetic acid

Dichloromethane

Sodium chloride

Sodium carbonate

Anhydrous magnesium sulfate

Magnetic stirrer and stir bar

Separatory funnel

Distillation apparatus

Round-bottom flask

Beakers and graduated cylinders
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine

cyclohexanol and acetic acid.

Oxidation: Slowly add sodium hypochlorite solution to the stirred mixture. The temperature

should be monitored and maintained between 40-50 °C.

Quenching: After the addition is complete, continue stirring for approximately 15 minutes.

Subsequently, slowly add sodium carbonate until gas evolution ceases to neutralize the

excess acid.

Salting Out: Transfer the mixture to a beaker and add sodium chloride to decrease the

solubility of cyclohexanone in the aqueous layer.[5]

Extraction: Transfer the mixture to a separatory funnel and add dichloromethane to extract

the cyclohexanone. The bottom organic layer, containing the product, should be collected.

[5]

Drying: Dry the organic layer over anhydrous magnesium sulfate and filter to remove the

drying agent.

Purification: The final product can be purified by distillation to remove the dichloromethane

and any remaining impurities.

Key Chemical Reactions and Applications in Drug
Development
The ketone functional group in cyclohexanone makes it a reactive and versatile intermediate

in organic synthesis.[6] It participates in a wide range of reactions, including:

Oxidation: Can be oxidized to form adipic acid, a precursor to Nylon 6,6.[6]

Reduction: Catalytic hydrogenation yields cyclohexanol.[7]

Oximation: Reacts with hydroxylamine to form cyclohexanone oxime, which is a precursor

to caprolactam and subsequently Nylon 6.[4][7]
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Halogenation: Undergoes alpha-chlorination in the presence of light to produce 2-

chlorocyclohexanone.[3]

Aldol Condensation: Can undergo self-condensation or react with other carbonyl

compounds.[7]

In the pharmaceutical industry, cyclohexanone serves as a valuable starting material and

intermediate for the synthesis of various active pharmaceutical ingredients (APIs).[2][8] Its

derivatives are utilized in the production of medications such as anticonvulsants, analgesics,

and antihistamines.[2][9] The reactivity of its ketone group allows for the construction of more

complex molecular architectures necessary for therapeutic agents.[8]

Safety and Handling
Cyclohexanone is a flammable liquid and vapor.[10] It can cause skin irritation and serious

eye damage, and may cause respiratory irritation.[10] It is harmful if swallowed, in contact with

skin, or if inhaled.

Recommended Handling Precautions:

Work in a well-ventilated area or with a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[10][11]

Keep away from heat, sparks, open flames, and other ignition sources.[10][11]

Ground and bond containers when transferring to prevent static discharge.[11]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[12]

In case of exposure, it is crucial to seek fresh air, rinse the affected skin or eyes with water, and

seek medical attention if symptoms persist.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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